Cas no 2172554-22-0 (5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamido-3-methylpentanoic acid)

• Product Name: 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamido-3-methylpentanoic acid
• CAS No: 2172554-22-0
• MF: C₂₅H₃₀N₂O₆
• MW: 454.515507221222
• CID: 6406315
• PubChem ID: 165585293
• Update Time: 2025-06-08

5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamido-3-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamido-3-methylpentanoic acid
• 2172554-22-0
• 5-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-hydroxybutanamido]-3-methylpentanoic acid
• EN300-1535456

• Inchi： 1S/C25H30N2O6/c1-16(12-24(30)31)10-11-26-23(29)13-17(28)14-27-25(32)33-15-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-9,16-17,22,28H,10-15H2,1H3,(H,26,29)(H,27,32)(H,30,31)
• InChI Key： IGVBJZXUANRVII-UHFFFAOYSA-N
• SMILES： O(C(NCC(CC(NCCC(C)CC(=O)O)=O)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 454.21038668g/mol
• Monoisotopic Mass: 454.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 649
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 125Ų

Additional information on 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamido-3-methylpentanoic acid

Latest Research Insights on 2172554-22-0 and 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamido-3-methylpentanoic Acid

In recent years, the compound 2172554-22-0 and its derivative, 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamido-3-methylpentanoic acid, have garnered significant attention in the field of chemical biology and pharmaceutical research. These molecules are of particular interest due to their potential applications in drug development, peptide synthesis, and targeted therapeutics. This research briefing aims to provide a comprehensive overview of the latest findings related to these compounds, highlighting their chemical properties, synthesis methods, and biological activities.

The compound 2172554-22-0, a key intermediate in organic synthesis, has been extensively studied for its role in the production of complex peptides and small-molecule drugs. Recent studies have focused on optimizing its synthesis to improve yield and purity, which are critical for large-scale pharmaceutical applications. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize its structural and chemical properties, ensuring its suitability for further modifications.

5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamido-3-methylpentanoic acid, a derivative of 2172554-22-0, has shown promising results in preclinical studies. Its unique structure, which includes a fluorenylmethoxycarbonyl (Fmoc) protecting group, makes it an excellent candidate for solid-phase peptide synthesis (SPPS). Researchers have demonstrated its efficacy in the synthesis of bioactive peptides, which are increasingly being explored for their therapeutic potential in treating diseases such as cancer, diabetes, and neurodegenerative disorders.

One of the most notable advancements in this area is the development of novel synthetic routes that enhance the stability and bioavailability of 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamido-3-methylpentanoic acid. Recent publications have detailed the use of microwave-assisted synthesis and green chemistry principles to reduce reaction times and minimize environmental impact. These innovations not only improve the efficiency of peptide production but also align with the growing demand for sustainable pharmaceutical manufacturing practices.

In addition to its synthetic applications, 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamido-3-methylpentanoic acid has been investigated for its biological activity. Preliminary studies suggest that it may exhibit anti-inflammatory and antimicrobial properties, opening new avenues for drug discovery. Further research is needed to elucidate its mechanism of action and evaluate its safety profile in vivo, but the initial findings are highly encouraging.

In conclusion, the compounds 2172554-22-0 and 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamido-3-methylpentanoic acid represent valuable tools in chemical biology and pharmaceutical research. Their versatility in synthesis and potential therapeutic applications underscore the importance of continued investigation. Future studies should focus on scaling up production, optimizing biological activity, and exploring their use in combination therapies. By leveraging the latest technological advancements, researchers can unlock the full potential of these compounds and contribute to the development of next-generation therapeutics.